Cas no 16908-49-9 (Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-)

• Product Name: Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
• CAS No: 16908-49-9
• MF: C₁₈H₃₂N₈O₄
• MW: 424.497882843018
• CID: 147265
• PubChem ID: 101428
• Update Time: 2025-04-19

Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
• 2,2',2'',2'''-(Pyrimido(5,4-d)pyrimidine-2,4,6,8-tetrayltetrakis(methylimino))tetrakisethanol
• 2-[methyl-[2,4,6-tris[2-hydroxyethyl(methyl)amino]pyrimido[5,4-d]pyrimidin-8-yl]amino]ethanol
• 2,4,6,8-Tetra(N-methyl-N-ethanolamino)pyrimido(5,4-d)pyrimidine
• DTXSID50168644
• 16908-49-9
• NSC-516474
• AW-627
• NSC 516474
• NSC516474

• Inchi： 1S/C18H32N8O4/c1-23(5-9-27)15-13-14(20-17(21-15)25(3)7-11-29)16(24(2)6-10-28)22-18(19-13)26(4)8-12-30/h27-30H,5-12H2,1-4H3
• InChI Key： CWTIUCOKGMDEAZ-UHFFFAOYSA-N
• SMILES： OCCN(C)C1C2C(=C(N=C(N=2)N(C)CCO)N(C)CCO)N=C(N=1)N(C)CCO

Computed Properties

• Exact Mass: 424.25496
• Monoisotopic Mass: 424.254652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145
• XLogP3: -1

Experimental Properties

• Density: 1.394
• Boiling Point: 679.9°C at 760 mmHg
• Flash Point: 365°C
• Refractive Index: 1.705
• PSA: 145.44
• LogP: -1.86620